Cas no 5673-60-9 (N-butyl-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide)

N-butyl-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide structure
5673-60-9 structure
Product Name:N-butyl-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide
CAS No:5673-60-9
MF:C11H16F3N3O
MW:263.259452819824
CID:1603014
PubChem ID:1877172
Update Time:2025-04-21

N-butyl-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-butyl-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide
    • 1H-Pyrazole-1-acetamide, N-butyl-5-methyl-3-(trifluoromethyl)-
    • N-butyl-2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetamide
    • DTXSID90365438
    • CBMicro_027664
    • SR-01000408946-1
    • EU-0035834
    • STK342571
    • 5673-60-9
    • AKOS003278195
    • AB00092926-01
    • SR-01000408946
    • BIM-0027773.P001
    • Inchi: 1S/C11H16F3N3O/c1-3-4-5-15-10(18)7-17-8(2)6-9(16-17)11(12,13)14/h6H,3-5,7H2,1-2H3,(H,15,18)
    • InChI Key: LNENLMVNAFFOPE-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C)N(CC(NCCCC)=O)N=1)(F)F

Computed Properties

  • Exact Mass: 263.12468
  • Monoisotopic Mass: 263.12454663g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.92

N-butyl-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide Related Literature

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